Cas no 1104383-68-7 (2-Methyl-6-(trifluoromethyl)benzoic acid)

2-Methyl-6-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid with a molecular formula of C9H7F3O2. This compound features a methyl group and a trifluoromethyl group positioned ortho to the carboxylic acid functionality, imparting unique electronic and steric properties. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications as an intermediate. The benzoic acid core allows for further derivatization, enabling its use in synthesizing more complex molecules. Its structural characteristics contribute to improved binding affinity and selectivity in drug design. The compound is typically supplied as a white to off-white crystalline solid with high purity, suitable for research and industrial use.

2-Methyl-6-(trifluoromethyl)benzoic acid structure

1104383-68-7 structure

Product Name:2-Methyl-6-(trifluoromethyl)benzoic acid

CAS No:1104383-68-7

MF:C₉H₇F₃O₂

MW:204.145893335342

MDL:MFCD13185721

CID:1090446

PubChem ID:59273631

Update Time:2025-05-27

2-Methyl-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-6-(trifluoromethyl)benzoic acid
- MDL： MFCD13185721
- Inchi： 1S/C9H7F3O2/c1-5-3-2-4-6(9(10,11)12)7(5)8(13)14/h2-4H,1H3,(H,13,14)
- InChI Key： HNIHCUXXQZGRAU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C)C=1C(=O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2

2-Methyl-6-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006357-250mg	2-Methyl-6-(trifluoromethyl)benzoic acid	1104383-68-7	97%	250mg	$494.40	2023-09-04
Alichem	A013006357-500mg	2-Methyl-6-(trifluoromethyl)benzoic acid	1104383-68-7	97%	500mg	$790.55	2023-09-04
Alichem	A013006357-1g	2-Methyl-6-(trifluoromethyl)benzoic acid	1104383-68-7	97%	1g	$1534.70	2023-09-04
TRC	M221243-50mg	2-Methyl-6-(trifluoromethyl)benzoic Acid	1104383-68-7		50mg	$ 50.00	2022-06-04
TRC	M221243-100mg	2-Methyl-6-(trifluoromethyl)benzoic Acid	1104383-68-7		100mg	$ 70.00	2022-06-04
TRC	M221243-500mg	2-Methyl-6-(trifluoromethyl)benzoic Acid	1104383-68-7		500mg	$ 295.00	2022-06-04
abcr	AB452999-1 g	2-Methyl-6-(trifluoromethyl)benzoic acid, 95%; .	1104383-68-7	95%	1g	€503.90	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M855458-100mg	2-Methyl-6-trifluoromethylbenzoic acid	1104383-68-7	98%	100mg	617.00	2021-05-17
Chemenu	CM277674-5g	2-Methyl-6-(trifluoromethyl)benzoic acid	1104383-68-7	95%	5g	$563	2023-03-05
Enamine	EN300-223899-0.05g	2-methyl-6-(trifluoromethyl)benzoic acid	1104383-68-7	95%	0.05g	$69.0	2024-06-20